2,4-dichloro-N-isopropyl-5-(1-piperidinylcarbonyl)benzenesulfonamide

• IUPAC Name: 2,4-dichloro-5-(piperidine-1-carbonyl)-N-propan-2-ylbenzenesulfonamide
• InChI: InChI=1S/C15H20Cl2N2O3S/c1-10(2)18-23(21,22)14-8-11(12(16)9-13(14)17)15(20)19-6-4-3-5-7-19/h8-10,18H,3-7H2,1-2H3
• InChI Key: JXSKOAZUHPLGEJ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)NS(=O)(=O)C1=C(C=C(C(=C1)C(=O)N2CCCCC2)Cl)Cl
• Molecular Formula: C15H20Cl2N2O3S
• Molecular Weight: 379.3 g/mol

Description

2,4-dichloro-N-isopropyl-5-(1-piperidinylcarbonyl)benzenesulfonamide, also known as DPCPX, is a selective antagonist of adenosine A1 receptors. It is commonly used in scientific research to study the physiological and biochemical effects of adenosine A1 receptor activation and inhibition.

Mechanism of Action

2,4-dichloro-N-isopropyl-5-(1-piperidinylcarbonyl)benzenesulfonamide acts as a selective antagonist of adenosine A1 receptors, blocking the binding of adenosine to these receptors. This results in the inhibition of downstream signaling pathways, including the inhibition of cAMP production and the activation of potassium channels. The blockade of adenosine A1 receptors by 2,4-dichloro-N-isopropyl-5-(1-piperidinylcarbonyl)benzenesulfonamide can lead to various physiological effects, depending on the tissue and cell type.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 2,4-dichloro-N-isopropyl-5-(1-piperidinylcarbonyl)benzenesulfonamide depend on the tissue and cell type. In the central nervous system, 2,4-dichloro-N-isopropyl-5-(1-piperidinylcarbonyl)benzenesulfonamide has been shown to inhibit the sedative and hypnotic effects of adenosine, indicating its potential use in the treatment of sleep disorders. In the cardiovascular system, 2,4-dichloro-N-isopropyl-5-(1-piperidinylcarbonyl)benzenesulfonamide has been shown to increase heart rate and blood pressure, indicating its potential use in the treatment of hypotension. In the gastrointestinal system, 2,4-dichloro-N-isopropyl-5-(1-piperidinylcarbonyl)benzenesulfonamide has been shown to inhibit gastric acid secretion, indicating its potential use in the treatment of acid-related disorders.

Advantages and Limitations for Lab Experiments

2,4-dichloro-N-isopropyl-5-(1-piperidinylcarbonyl)benzenesulfonamide has several advantages for lab experiments. It is a highly selective antagonist of adenosine A1 receptors, which allows for the specific inhibition of these receptors without affecting other adenosine receptor subtypes. It is also stable and easy to handle, making it suitable for use in various experimental conditions.
However, there are also limitations to the use of 2,4-dichloro-N-isopropyl-5-(1-piperidinylcarbonyl)benzenesulfonamide in lab experiments. It has a relatively low affinity for adenosine A1 receptors, which can limit its potency and efficacy. It also has a short half-life, which can limit its duration of action.

Future Directions

There are several future directions for research on 2,4-dichloro-N-isopropyl-5-(1-piperidinylcarbonyl)benzenesulfonamide. One area of interest is the development of more potent and selective adenosine A1 receptor antagonists. Another area of interest is the investigation of the role of adenosine A1 receptors in various disease states, including sleep disorders, pain, and cardiovascular disease. Additionally, the use of 2,4-dichloro-N-isopropyl-5-(1-piperidinylcarbonyl)benzenesulfonamide in combination with other drugs or therapies may have synergistic effects and could be explored in future research.
Conclusion:
In conclusion, 2,4-dichloro-N-isopropyl-5-(1-piperidinylcarbonyl)benzenesulfonamide is a selective antagonist of adenosine A1 receptors that is commonly used in scientific research to study the physiological and biochemical effects of adenosine A1 receptor activation and inhibition. Its synthesis method, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions for research have been discussed in this paper. 2,4-dichloro-N-isopropyl-5-(1-piperidinylcarbonyl)benzenesulfonamide has the potential to be used in the treatment of various diseases and disorders, and further research is needed to fully understand its therapeutic potential.

Scientific Research Applications

2,4-dichloro-N-isopropyl-5-(1-piperidinylcarbonyl)benzenesulfonamide is commonly used in scientific research to study the physiological and biochemical effects of adenosine A1 receptor activation and inhibition. Adenosine A1 receptors are G protein-coupled receptors that are widely distributed in the central nervous system and peripheral tissues. They play a critical role in regulating various physiological processes, including sleep, pain, cardiovascular function, and metabolism.